Cas no 1177337-43-7 (3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol)
3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol
-
- Inchi: 1S/C11H21NO/c1-8(2)12-6-9-4-3-5-10(7-12)11(9)13/h8-11,13H,3-7H2,1-2H3
- InChI Key: KZWYGYLHQLJJAM-UHFFFAOYSA-N
- SMILES: C12C(O)C(CCC1)CN(C(C)C)C2
3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-39823-0.05g |
3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol |
1177337-43-7 | 95% | 0.05g |
$202.0 | 2023-02-10 | |
| Enamine | EN300-39823-0.1g |
3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol |
1177337-43-7 | 95% | 0.1g |
$301.0 | 2023-02-10 | |
| Enamine | EN300-39823-0.25g |
3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol |
1177337-43-7 | 95% | 0.25g |
$431.0 | 2023-02-10 | |
| Enamine | EN300-39823-0.5g |
3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol |
1177337-43-7 | 95% | 0.5g |
$679.0 | 2023-02-10 | |
| Enamine | EN300-39823-1.0g |
3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol |
1177337-43-7 | 95% | 1.0g |
$871.0 | 2023-02-10 | |
| Enamine | EN300-39823-2.5g |
3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol |
1177337-43-7 | 95% | 2.5g |
$1707.0 | 2023-02-10 | |
| Enamine | EN300-39823-5.0g |
3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol |
1177337-43-7 | 95% | 5.0g |
$2525.0 | 2023-02-10 | |
| Enamine | EN300-39823-10.0g |
3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol |
1177337-43-7 | 95% | 10.0g |
$3746.0 | 2023-02-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01059558-1g |
3-(Propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol |
1177337-43-7 | 95% | 1g |
¥4305.0 | 2023-04-05 | |
| 1PlusChem | 1P019NRA-50mg |
3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol |
1177337-43-7 | 95% | 50mg |
$297.00 | 2025-03-03 |
3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol
Introduction to 3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol (CAS No. 1177337-43-7)
3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol, identified by its Chemical Abstracts Service number CAS No. 1177337-43-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This bicyclic azaheterocycle features a unique fused ring system, consisting of a nine-membered azabicyclo[3.3.1]nonane core substituted with an isopropyl group at the 3-position and a hydroxyl group at the 9-position. The intricate architecture of this molecule presents both challenges and opportunities for its application in drug discovery and development.
The chemical structure of 3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol encompasses a rigid bicyclic framework, which is often employed in medicinal chemistry to achieve optimal pharmacokinetic properties, such as improved metabolic stability and reduced binding to off-target receptors. The presence of the azaheterocycle enhances the compound's potential for biological activity by introducing nitrogen atoms into the scaffold, which can participate in hydrogen bonding interactions and modulate receptor binding affinities.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacophoric features of 3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol with greater precision. Studies suggest that the compound's unique conformational flexibility, influenced by its fused ring system, may contribute to its ability to interact with biological targets in a highly specific manner. This has opened up new avenues for designing novel therapeutic agents with enhanced efficacy and reduced side effects.
In the context of drug discovery, CAS No. 1177337-43-7 has been investigated for its potential role as a scaffold for developing small-molecule inhibitors targeting various disease-related pathways. The hydroxyl group at the 9-position provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored biological activities. For instance, functionalization of this hydroxyl group could lead to the development of compounds with improved solubility or enhanced binding affinity to specific protein targets.
One particularly intriguing aspect of 3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol is its structural similarity to naturally occurring bioactive molecules found in plants and microorganisms. This resemblance has prompted researchers to explore its potential as a lead compound for natural product-inspired drug design. By leveraging computational methods such as structure-based virtual screening, scientists have identified several analogs of CAS No. 1177337-43-7 that exhibit promising biological activities against pathogens or inflammatory diseases.
The synthesis of 3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol presents unique synthetic challenges due to its strained bicyclic core and multiple stereocenters. However, recent developments in transition metal-catalyzed reactions and asymmetric synthesis have provided new tools for constructing complex molecular architectures with high enantioselectivity and yield. These advancements have made it feasible to produce larger libraries of derivatives for high-throughput screening, accelerating the discovery process.
From a medicinal chemistry perspective, CAS No. 1177337-43-7 exemplifies the importance of structural diversity in drug design. Its unique scaffold offers a platform for exploring novel mechanisms of action, particularly in areas where existing therapies have limitations or resistance issues arise. By integrating insights from structural biology, computational modeling, and synthetic chemistry, researchers can optimize the pharmacological properties of this compound and its derivatives.
The potential applications of 3-(propan-2-y l)-3 -azabicyclo[ 33 .11 ]nonan -9 -ol extend beyond traditional small-molecule drug development into other areas such as chemical biology probes and molecular tools for studying protein-ligand interactions in vitro and in vivo . Its rigid bicyclic framework makes it an excellent candidate for designing probes that can selectively label target proteins or modulate signaling pathways relevant to human health.
In conclusion, CAS No .1177337 -43 -7 represents an intriguing compound with significant potential in pharmaceutical research . Its complex structure , combined with recent advances in synthetic methodologies and computational biology , positions it as a valuable scaffold for discovering novel therapeutic agents . As our understanding of biological systems continues to evolve , so too will our ability to harness compounds like 1177337 -43 -7 to address unmet medical needs .
1177337-43-7 (3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)